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Compound of Interest

Compound Name: Azoxystrobin acid

CAS No.: 1185255-09-7

Cat. No.: B571603 Get Quote

Executive Safety Directive
Do not treat Azoxystrobin Acid as standard organic waste. While Azoxystrobin (CAS 131860-

33-8) and its free acid metabolite (Azoxystrobin Acid, often identified as R234886) are not

classified as acutely lethal via oral ingestion (LD50 >5000 mg/kg), they possess extreme

aquatic toxicity (LC50 < 1 mg/L for certain aquatic invertebrates).

The Critical Hazard: The pyrimidine ring structure is environmentally persistent. Improper

disposal into laboratory drainage systems will result in immediate regulatory violation (Clean

Water Act) and long-term bioaccumulation risks.

Immediate Action Required:

Segregate: All solid and liquid waste must be isolated from general solvent streams.

Incinerate: High-temperature incineration is the only validated destruction method.[1]

No Drain Disposal: Under no circumstances shall this compound enter the aqueous waste

stream.

Chemical Characterization & Disposal Logic
To dispose of this chemical safely, you must understand its physical behavior. Azoxystrobin
acid is lipophilic; water alone will not clean it from glassware, leading to cross-contamination.
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Property Value Operational Implication

Compound
Azoxystrobin Acid (Metabolite

R234886)

Note: Protocols apply to parent

Azoxystrobin as well.[2]

Physical State Solid (Crystalline)
Inhalation hazard (Dust).[2]

Use N95/P100.

Water Solubility Low (~6 mg/L at pH 7) Water wash is ineffective.

Log P (Octanol/Water) ~2.5 (Lipophilic)
Adheres to glass/plastic.[2]

Requires organic solvent rinse.

Aquatic Toxicity H410 (Very toxic, long-lasting)
Zero-tolerance for drain

disposal.[2]

Thermal Stability Stable up to ~116°C (Melting)
Autoclaving is insufficient for

destruction.[2]

Primary Disposal Workflow
The following decision matrix outlines the mandatory segregation paths for Azoxystrobin acid
waste.
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Figure 1: Operational decision tree for segregating Azoxystrobin acid waste streams.[2] Note

that all paths ultimately lead to incineration.

Decontamination Protocol (The "Solvent-First" Rule)
Because Azoxystrobin acid has low water solubility, standard soap-and-water washing will

merely spread the contamination.[2] You must use the "Solubility Ladder" approach.
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Step-by-Step Decontamination:

Solvent Solubilization (The Critical Step):

Rinse contaminated glassware/equipment with Acetone or Methanol.

Why? The compound is highly soluble in polar organic solvents. This step lifts the residue

off the surface.

Action: Collect this rinsate into the Halogenated Organic Waste container. Do NOT pour

down the sink.

Surfactant Wash:

Once the visible residue is removed via solvent, wash with a 2% Alconox/detergent

solution.

Aqueous Rinse:

Rinse with copious amounts of water.[3] This water can now go down the drain only if Step

1 was performed thoroughly.

Emergency Spill Response
If Azoxystrobin acid (solid or liquid solution) is spilled, speed is secondary to containment.

Protocol:

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

PPE Up: Don Nitrile gloves (double gloving recommended), lab coat, and safety goggles. If

powder is loose, wear an N95 or P100 respirator to prevent inhalation (H331).

Contain (Dry Spill):

Cover with a damp paper towel to prevent dust generation.

Scoop material into a wide-mouth jar.
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Do not use a vacuum cleaner (unless HEPA filtered and dedicated to hazmat).

Contain (Liquid Spill):

Surround the spill with absorbent pillows or vermiculite.

Do not dilute with water.[3]

Final Cleanup: Wipe the surface with acetone-soaked pads, then soapy water. Dispose of all

pads as hazardous solid waste.

Regulatory & Transport Classification
When preparing waste for hand-off to your EHS or waste management vendor, accurate

labeling is the only way to ensure downstream safety.

US DOT / IATA / IMDG Classification:

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (Azoxystrobin)

[2][4][5][6][7][8][9][10][11][12][13]

UN Number: UN 3077 (Solid) or UN 3082 (Liquid)

Class: 9

Packing Group: III

Marine Pollutant: YES[14]

RCRA Status (USA):

While not explicitly "P" or "U" listed, it must be characterized based on toxicity. Most

facilities manage it as Non-RCRA Regulated Hazardous Waste unless mixed with listed

solvents (e.g., Methylene Chloride).

Directive: Label clearly as "Non-RCRA Regulated - Marine Pollutant - Incinerate Only."[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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